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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzyl Alcohol

Cat. No.: B1333230 Get Quote

An In-depth Technical Guide to the Safe Handling and Use of 2-Bromo-4-fluorobenzyl
Alcohol

This guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and chemical properties of 2-Bromo-4-fluorobenzyl alcohol (CAS No. 229027-

89-8). It is intended for researchers, chemists, and professionals in drug development and

specialty chemical manufacturing who utilize this versatile halogenated intermediate. The focus

is not merely on procedural steps but on the underlying scientific principles that dictate these

safety measures, ensuring a self-validating system of laboratory practice.

Compound Profile and Significance
2-Bromo-4-fluorobenzyl alcohol is a solid, typically appearing as a white to off-white

crystalline powder[1]. Its molecular structure, featuring a benzyl alcohol moiety substituted with

bromine and fluorine atoms, makes it a valuable building block in organic synthesis[2][3]. The

bromine atom serves as a key functional handle for various cross-coupling reactions (e.g.,

Suzuki, Sonogashira), while the fluorine atom can significantly alter the lipophilicity and

metabolic stability of target molecules, properties of high interest in pharmaceutical and

agrochemical design[2].

However, the same structural features that make it synthetically useful also necessitate

stringent safety and handling protocols. The presence of halogens and its classification as an

acutely toxic and irritant compound demand a thorough understanding of its reactivity and

toxicology.
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Physicochemical and Toxicological Data
A summary of key data is presented below. This information is fundamental to understanding

the material's behavior and its associated hazards.

Property Value Source(s)

Chemical Name
2-Bromo-4-fluorobenzyl

alcohol
[4][5][6]

CAS Number 229027-89-8 [4][5][6]

Molecular Formula C₇H₆BrFO [4][6]

Molecular Weight 205.02 g/mol [4][6]

Appearance
White to off-white

solid/crystalline powder
[1]

Melting Point 68-72 °C [1]

Boiling Point ~262.3 °C at 760 mmHg [1]

GHS Classification

Acute Toxicity, Oral (Category

3); Skin Irritation (Category 2);

Eye Irritation (Category 2);

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

[4][7]

Signal Word Danger [7]

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[4][7]

Hazard Identification and Risk Mitigation
The primary hazards associated with 2-Bromo-4-fluorobenzyl alcohol are its acute oral

toxicity and its irritant properties affecting the skin, eyes, and respiratory system[4][7].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.tcichemicals.com/OP/en/p/B3417
https://www.capotchem.com/229027-89-8.html
https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.tcichemicals.com/OP/en/p/B3417
https://www.capotchem.com/229027-89-8.html
https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.capotchem.com/229027-89-8.html
https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.capotchem.com/229027-89-8.html
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/cds021543
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/cds021543
https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/cds021543
https://www.benchchem.com/product/b1333230?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/cds021543
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding these hazards is the first step in designing a robust safety workflow.

Causality of Hazards
Acute Toxicity (Oral, Category 3): The "Toxic if swallowed" classification (H301) is a critical

warning[7]. This level of toxicity means that small quantities ingested can cause serious

harm or be fatal. This hazard dictates the absolute prohibition of eating, drinking, or smoking

in the laboratory and underscores the importance of stringent personal hygiene, such as

frequent hand washing, especially before leaving the work area[8].

Skin and Eye Irritation (Category 2): The compound can cause significant skin and serious

eye irritation (H315, H319)[4]. This is due to the chemical's ability to disrupt the cellular

integrity of epithelial tissues upon contact. This property directly informs the mandatory use

of protective gloves and safety glasses or goggles. The potential for serious eye damage

necessitates immediate and prolonged flushing (at least 15 minutes) at an eyewash station

in case of accidental contact[4].

Respiratory Irritation (STOT SE 3): As a fine powder, the compound can easily become

airborne, and inhaling the dust may cause respiratory irritation (H335)[4]. This necessitates

that all weighing and transfer operations be conducted within a certified chemical fume hood

or a ventilated balance enclosure to prevent inhalation exposure.

Risk Assessment and Control Workflow
A systematic approach to risk management is non-negotiable. The following workflow illustrates

the logical steps from hazard identification to control implementation.
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Risk Management Process

Identify Hazards
(Acute Toxicity, Irritation)

Assess Risks
(Exposure Routes: Ingestion, Inhalation, Dermal)

Analyze Potential Harm

Select Control Measures
(Elimination, Engineering, Admin, PPE)

Determine Likelihood & Severity

Implement Controls

Apply Hierarchy of Controls

Review & Refine
(Monitor Effectiveness, Update SOPs)

Continuous Improvement Loop

Re-evaluate

Click to download full resolution via product page

Caption: A logical workflow for risk assessment and control.

Safe Handling and Personal Protective Equipment
(PPE)
Based on the risk assessment, a multi-layered approach to protection is required, following the

hierarchy of controls.

Engineering Controls
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Chemical Fume Hood: All work that may generate dust or vapors, including weighing,

transferring, and reaction setup, must be performed in a properly functioning chemical fume

hood[9]. This is the primary line of defense against respiratory exposure.

Ventilated Enclosures: For weighing analytical quantities, a ventilated balance enclosure

provides containment while maintaining measurement accuracy.

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly. Their location should be known to all personnel working with the compound.

Administrative Controls
Designated Areas: Clearly mark and designate specific areas of the lab for handling acutely

toxic chemicals[9][10].

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this compound.

Training: All personnel must be trained on the specific hazards and handling procedures for

2-Bromo-4-fluorobenzyl alcohol and on emergency response protocols before

commencing work.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully to provide adequate protection. A

hazard assessment is required to select the appropriate PPE for any given task[11][12].
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PPE Item Specification & Rationale Source(s)

Eye/Face Protection

ANSI Z87.1-compliant

chemical splash goggles. A

face shield should be worn

over goggles when there is a

significant splash risk. This is

mandated by the H319

"Causes serious eye irritation"

classification.

[4][11]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) are the minimum

requirement for incidental

contact. For extended handling

or immersion, consult

manufacturer permeation data.

Double-gloving is

recommended for handling

acutely toxic substances. The

H315 "Causes skin irritation"

hazard necessitates robust

hand protection.

[10][11]

Body Protection

A buttoned, long-sleeved

laboratory coat is required. A

chemically-resistant apron

should be worn over the lab

coat when handling larger

quantities or when there is a

splash hazard.

[8]

Footwear

Closed-toe and closed-heel

shoes must be worn at all

times in the laboratory.

[11]
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Experimental Protocol: Oxidation to 2-Bromo-4-
fluorobenzaldehyde
The oxidation of benzyl alcohols to their corresponding aldehydes is a common and

fundamental transformation in organic synthesis[13][14]. This protocol details a representative

procedure using manganese dioxide (MnO₂), a mild and selective oxidizing agent, which

minimizes the risk of over-oxidation to the carboxylic acid that can occur with stronger agents

like chromic acid[15][16].

Pre-Reaction Safety Review
Review SDS: Thoroughly review the SDS for all reagents, including 2-Bromo-4-
fluorobenzyl alcohol, manganese dioxide, and the solvent (e.g., dichloromethane).

Engineering Controls Check: Verify the chemical fume hood has a current certification sticker

and is functioning correctly.

PPE Assembly: Don all required PPE as specified in Section 3.3.

Step-by-Step Procedure
This protocol is adapted from a general procedure for the oxidation of a similar substrate and

should be optimized for specific laboratory conditions.[15]

Reagent Preparation: Inside a chemical fume hood, weigh 2.05 g (10.0 mmol) of 2-Bromo-4-
fluorobenzyl alcohol into a 250 mL round-bottom flask equipped with a magnetic stir bar.

Solvent Addition: Add 100 mL of dichloromethane to the flask and stir until the solid is fully

dissolved.

Oxidant Addition: Carefully add 8.7 g (100 mmol, 10 equivalents) of activated manganese

dioxide (MnO₂) to the solution in portions. Causality: MnO₂ is a heterogeneous oxidant; a

large excess is used to drive the reaction to completion. The reaction is typically exothermic

and portion-wise addition helps control the reaction rate.

Reaction Monitoring: Seal the flask and stir the mixture vigorously at room temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material
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is consumed (typically 24-48 hours).

Work-up: Once the reaction is complete, filter the reaction mixture through a pad of celite to

remove the solid MnO₂ and its byproducts. Wash the filter cake thoroughly with additional

dichloromethane. Causality: Celite provides a fine filtration medium to remove the finely

divided MnO₂.

Purification: Combine the filtrates and remove the solvent under reduced pressure using a

rotary evaporator. The resulting crude product can be purified by column chromatography on

silica gel to yield pure 2-Bromo-4-fluorobenzaldehyde.

Waste Disposal: All solid waste (MnO₂/celite) and solvent waste must be disposed of as

hazardous chemical waste, following the guidelines in Section 6.

Storage and Stability
Proper storage is critical to maintain the chemical's integrity and prevent hazardous situations.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area[4].

Incompatibilities: Keep away from strong oxidizing agents. The primary alcohol group is

susceptible to oxidation, which can be uncontrolled and highly exothermic if mixed with

potent oxidizers[17].

Hazardous Decomposition: Upon thermal decomposition, this compound may produce toxic

and corrosive gases, including carbon monoxide, carbon dioxide, hydrogen bromide, and

hydrogen fluoride[4].

Spill and Waste Management
Spill Response

Minor Spill (Solid):

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

vermiculite, sand). Do not dry sweep, as this can generate dust[9].
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Carefully scoop the material into a labeled, sealable container for hazardous waste.

Decontaminate the spill area with a suitable solvent and collect the cleaning materials as

hazardous waste.

Major Spill:

Evacuate the laboratory immediately and alert others.

Close the laboratory door and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) office or emergency

response team immediately.

Waste Disposal
As a halogenated organic compound, 2-Bromo-4-fluorobenzyl alcohol and any materials

contaminated with it must be disposed of as hazardous waste.

Segregation: Halogenated organic waste must be collected in a separate, clearly labeled

waste container from non-halogenated waste[18][19]. Causality: Mixing waste streams

complicates disposal procedures and can significantly increase costs. More importantly,

mixing incompatible wastes can lead to dangerous chemical reactions.[19]

Labeling: The container must be labeled "Hazardous Waste" and list all chemical

constituents, including "2-Bromo-4-fluorobenzyl alcohol"[18].

Storage: Keep the waste container tightly sealed and store it in a designated satellite

accumulation area until it is collected by EHS personnel[18]. Do not pour any amount down

the drain[10][20].

Emergency Procedures: Exposure Response
Immediate and correct action is critical in the event of an exposure.
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Exposure Event

Immediate Action

Follow-Up

Ingestion

DO NOT induce vomiting.
Seek immediate medical attention.

Inhalation

Move to fresh air.
Seek medical attention.

Skin Contact

Remove contaminated clothing.
Flush skin with water for 15 min.

Eye Contact

Flush eyes at eyewash station for 15 min.
Hold eyelids open.

Seek medical attention.
Bring SDS.

Report incident to supervisor and EHS.

Click to download full resolution via product page

Caption: Emergency response flowchart for exposure incidents.

Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station

for at least 15 minutes, holding the eyelids open to ensure complete rinsing. Seek immediate

medical attention[4].

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention[4].

Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell,

seek immediate medical attention[4].
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Ingestion:Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention and provide the Safety Data Sheet to the medical personnel[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. nbinno.com [nbinno.com]

4. fishersci.co.uk [fishersci.co.uk]

5. 2-Bromo-4-fluorobenzyl Alcohol | 229027-89-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

6. 229027-89-8 | 2-Bromo-4-fluorobenzyl alcohol - Capot Chemical [capotchem.com]

7. 2-Bromo-4-fluorobenzyl alcohol | Sigma-Aldrich [sigmaaldrich.cn]

8. m.youtube.com [m.youtube.com]

9. ehs.sonoma.edu [ehs.sonoma.edu]

10. purdue.edu [purdue.edu]

11. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

12. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health
and Safety [ehs.cornell.edu]

13. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps
[chemistrysteps.com]

14. chem.libretexts.org [chem.libretexts.org]

15. 2-Bromo-5-fluorobenzaldehyde synthesis - chemicalbook [chemicalbook.com]

16. masterorganicchemistry.com [masterorganicchemistry.com]

17. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.sigmaaldrich.cn/CN/zh/product/aldrich/cds021543
https://www.benchchem.com/product/b1333230?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-2-bromo-4-fluorobenzyl-alcohol-kq
https://www.nbinno.com/article/pharmaceutical-intermediates/mastering-organic-synthesis-with-2-bromo-4-fluorobenzyl-alcohol-chemists-guide-kq
https://www.nbinno.com/article/pharmaceutical-intermediates/expanding-horizons-2-bromo-4-fluorobenzyl-alcohol-specialty-chemical-manufacturing-et
https://www.fishersci.co.uk/store/msds?partNumber=15438438&countryCode=GB&language=en
https://www.tcichemicals.com/OP/en/p/B3417
https://www.tcichemicals.com/OP/en/p/B3417
https://www.capotchem.com/229027-89-8.html
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/cds021543
https://m.youtube.com/watch?v=GjAD83B4JaY
https://ehs.sonoma.edu/sites/ehs/files/chp-_sop_for_acutely_toxic_chemicals.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopacutelytoxics.docx
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.chemistrysteps.com/oxidation-of-alcohols/
https://www.chemistrysteps.com/oxidation-of-alcohols/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alcohols/Reactivity_of_Alcohols/The_Oxidation_of_Alcohols
https://www.chemicalbook.com/synthesis/2-bromo-5-fluorobenzaldehyde.htm
https://www.masterorganicchemistry.com/2015/05/06/alcohol-oxidation-strong-and-weak-oxidants/
https://www.researchgate.net/figure/Oxidation-of-4-bromobenzyl-alcohol-1-mmol-in-water-with-different-amounts-of-H-2-O-2_tbl1_272572970
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. benchchem.com [benchchem.com]

19. 7.2 Organic Solvents [ehs.cornell.edu]

20. ehs.washington.edu [ehs.washington.edu]

To cite this document: BenchChem. [2-Bromo-4-fluorobenzyl alcohol safety and handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333230#2-bromo-4-fluorobenzyl-alcohol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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